Cas no 19333-63-2 (TNBT Diformazan)

• Product Name: TNBT Diformazan
• CAS No: 19333-63-2
• MF: C₄₀H₃₀N₁₂O₁₀
• MW: 838.740606784821
• MDL: MFCD00059831
• CID: 123490
• PubChem ID: 87563385
• Update Time: 2025-10-16

TNBT Diformazan Chemical and Physical Properties

Names and Identifiers

• Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[(4-nitrophenyl)[(4-nitrophenyl)hydrazono]methyl]-(9CI)
• TNBT Diformazan
• Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[(4-nitrophenyl)[(4-nitrophenyl)hy...
• N-[2-methoxy-4-[3-methoxy-4-[[(Z)-N-(4-nitroanilino)-C-(4-nitrophenyl)carbonimidoyl]diazenyl]phenyl]phenyl]imino-4-nitro-N'-(4-nitroanilino)benzenecarboximidamide
• 1,1'-(3,3'-Dimethoxy-4,4'-diphenylene)bis-3,5-di(p-nitrophenyl)diformazan
• 3,5,3',5'-Tetrakis-(4-nitro-phenyl)-1,1'-(3,3'-dimethoxy-biphenyl-4,4'-diyl)-di-formazan
• 4,4'-Bis-[3,N'''-(4-nitro-phenyl)-formazano]-3,3'-dimethoxy-biphenyl
• B0282
• Tetranitro Blue Tetrazolium Diformazan
• Diformazan
• TetranitroBT diformazan
• 1,1'-(3,3'-Dimethoxy-1,1'-biphenyl-4,4'-diyl)bis[3,5-bis(4-nitrophenyl)formazan]
• 1,1'-(3,3'-Dimethoxy-4,4'-diphenylene)bis-3,5-di(p-nitrophenyl)diformazan Tetranitro Blue Tetrazolium Diformazan
• tnbt-diformazan
• (E,E)-1,1'-(3,3'-Dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis({(Z)-(4-nitrophenyl)[2-(4-nitrophenyl)hydrazinylidene]methyl}diazene)
• 19333-63-2
• MFCD00059831
• TNBT Diformazan, AR
• DTXSID80659858

• MDL： MFCD00059831
• Inchi： 1S/C40H30N12O10/c1-61-37-23-27(7-21-35(37)43-47-39(25-3-13-31(14-4-25)49(53)54)45-41-29-9-17-33(18-10-29)51(57)58)28-8-22-36(38(24-28)62-2)44-48-40(26-5-15-32(16-6-26)50(55)56)46-42-30-11-19-34(20-12-30)52(59)60/h3-24,41-42H,1-2H3/b45-39-,46-40-,47-43+,48-44+
• InChI Key： SDKSRZQMARNUEW-FOJIDQNJSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(=C(C=1)OC)/N=N/C(/C1C=CC(=CC=1)[N+](=O)[O-])=N\NC1C=CC(=CC=1)[N+](=O)[O-])/N=N/C(/C1C=CC(=CC=1)[N+](=O)[O-])=N\NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 838.22100
• Monoisotopic Mass: 838.22078520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 62
• Rotatable Bond Count: 13
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.4
• Topological Polar Surface Area: 300

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5±0.1 g/cm3
• Boiling Point: 980.9±75.0 °C at 760 mmHg
• Flash Point: 547.0±37.1 °C
• PSA: 299.96000
• LogP: 12.35760
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

TNBT Diformazan Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• Safety Instruction： H303+H313+H333
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines